BAY 73-6691 racemate

• Molecular Formula: C15H12ClF3N4O
• Molecular Weight: 356.73 g/mol
• InChI: InChI=1S/C15H12ClF3N4O/c1-8(15(17,18)19)6-12-21-13-9(14(24)22-12)7-20-23(13)11-5-3-2-4-10(11)16/h2-5,7-8H,6H2,1H3,(H,21,22,24)
• InChIKey: FFPXPXOAFQCNBS-UHFFFAOYSA-N

BAY 73-6691 Racemate: Selective PDE9A Inhibitor

BAY 73-6691 racemate is a synthetic small-molecule phosphodiesterase 9 (PDE9) inhibitor, originally developed by Bayer AG and described in patent WO 2017070293 A1 [1]. It exists as a racemic mixture, comprising both the active (R)-enantiomer and the essentially inactive (S)-enantiomer . The compound is a cell-permeable and brain-penetrant inhibitor that potently and selectively targets PDE9, an enzyme that specifically hydrolyzes cyclic guanosine monophosphate (cGMP), a key secondary messenger in synaptic plasticity and memory [2]. As the first selective PDE9 inhibitor to enter preclinical development, BAY 73-6691 serves as a foundational reference standard in the field for validating new PDE9-targeting chemical entities and studying cGMP-mediated signaling in the central nervous system [3].

PDE9A pathway inhibition study fit for cognitive disorder research

Racemic mixture providing enantiomer-comparison study context

Reference standard for PDE9A inhibitor benchmark assays

• [1] WO 2017070293 A1. BAYER PHARMA AG. SUBSTITUTED PYRROLOPYRIMIDINES AND DIHYDROPYRROLOPYRIMIDINES AND THEIR USE AS PHOSPHODIESTERASE INHIBITORS. 2017-04-27. View Source
• [2] Wunder F, Tersteegen A, Rebmann A, Erb C, Fahrig T, Hendrix M. Characterization of the first potent and selective PDE9 inhibitor using a cGMP reporter cell line. Mol Pharmacol. 2005 Dec;68(6):1775-81. View Source
• [3] van der Staay FJ, Rutten K, Bärfacker L, Devry J, Erb C, Heckroth H, Karthaus D, Tersteegen A, van Kampen M, Blokland A, Prickaerts J, Reymann KG, Schröder UH, Hendrix M. The novel selective PDE9 inhibitor BAY 73-6691 improves learning and memory in rodents. Neuropharmacology. 2008 Oct;55(5):908-18. View Source

BAY 73-6691 Racemate: Unique Tool, Not Interchangeable

The PDE superfamily comprises 11 distinct families (PDE1-PDE11) with differing substrate specificities, tissue distributions, and regulatory mechanisms [1]. PDE9 is unique for its exceptionally high affinity and specificity for cGMP over cAMP, with a Km for cGMP (~70-170 nM) that is significantly lower than that of other cGMP-hydrolyzing PDEs like PDE5 [2]. Consequently, non-selective PDE inhibitors (e.g., IBMX) or inhibitors targeting other PDE families (e.g., sildenafil for PDE5) will not recapitulate the specific pharmacological effects of BAY 73-6691 [3]. Furthermore, the (S)-enantiomer of BAY 73-6691 is inactive against PDE9, highlighting the stereospecific nature of the drug-target interaction and the fact that simple chemical analogs without the precise (R)-configuration will not exhibit the desired biological activity . Therefore, for experiments designed to probe PDE9A-specific biology, validate new PDE9 inhibitors, or model cGMP-dependent cognitive effects, substitution with a generic PDE inhibitor or an inactive enantiomer will invalidate the study's conclusions.

Enantiomer-specific profile

Enantiomer potency context may not transfer directly between (R)-, (S)- and racemic forms.

PDE9A selectivity window

Selectivity over PDE1B may differ from comparator PDE9 inhibitors, shifting off-target interpretation.

Disease-model context

Cognitive endpoint response may not replicate across different Aβ-pathology or transgenic models.

• [1] Maurice DH, Ke H, Ahmad F, Wang Y, Chung J, Manganiello VC. Advances in targeting cyclic nucleotide phosphodiesterases. Nat Rev Drug Discov. 2014 Apr;13(4):290-314. View Source
• [2] Fisher DA, Smith JF, Pillar JS, St Denis SH, Cheng JB. Isolation and characterization of PDE9A, a novel human cGMP-specific phosphodiesterase. J Biol Chem. 1998 Jun 19;273(25):15559-64. View Source
• [3] Bender AT, Beavo JA. Cyclic nucleotide phosphodiesterases: molecular regulation to clinical use. Pharmacol Rev. 2006 Sep;58(3):488-520. View Source

BAY 73-6691 Racemate: Quantitative Comparison

PDE9A Inhibitory Potency and Enantiomer Comparison

BAY 73-6691 is a potent PDE9 inhibitor with a well-characterized selectivity window. In a head-to-head comparative study, BAY 73-6691 showed an IC50 of 55 nM against PDE9A and a 25-fold selectivity over PDE1B (IC50 = 1400 nM) [1]. In contrast, the comparator PF-04447943, while more potent (IC50 = 8 nM), exhibited a much higher selectivity margin of 174-fold over PDE1B (IC50 = 1394 nM) [1]. This difference in selectivity ratios is a critical differentiating factor for experiments where off-target activity on PDE1B could be a confounding variable.

PDE9A Potency & Enantiomers

Head-to-head

Racemate IC50 55 ± 9 nM
(R)-enantiomer 22 nM, (S)-enantiomer 88 nM
PF-04447943 8 ± 2 nM

Supports enantiomer-specific study context and moderate-potency control benchmarking.

Assay conditions: human recombinant PDE9A; 4-fold enantiomer difference.

Evidence Dimension	PDE9A Inhibitory Potency and Selectivity vs. PDE1B
Target Compound Data	IC50 (PDE9A) = 55 nM; IC50 (PDE1B) = 1400 nM; Selectivity Ratio = 25-fold
Comparator Or Baseline	PF-04447943: IC50 (PDE9A) = 8 nM; IC50 (PDE1B) = 1394 nM; Selectivity Ratio = 174-fold
Quantified Difference	BAY 73-6691 is 7-fold less potent on PDE9A but has a 7-fold lower selectivity ratio for PDE9A over PDE1B compared to PF-04447943 (25-fold vs. 174-fold).
Conditions	In vitro enzyme inhibition assay; IC50 values derived from literature review and presented in a comparative table (Table 2, PMC7011943).

Why This Matters

Researchers must choose between a more potent but more highly selective tool (PF-04447943) and a less potent but also less selective reference standard (BAY 73-6691), where the latter's different selectivity profile is a key parameter for target validation studies.

• [1] Table 2. Compound | IC50 (nM) of PDE9A | Inhibition of PDE1B at 1000 nM. In: PMC7011943. View Source

PDE Isoform Selectivity Profile

In a preclinical model of Alzheimer's disease (Aβ25-35-injected mice), BAY 73-6691 demonstrated a dose-dependent improvement in cognitive performance. On day 10 of the study, treatment with BAY 73-6691 at 3 mg/kg significantly increased the dwell time of mice in a spatial memory task compared to vehicle-treated controls, with a high statistical significance (F(5,54)=27.360, P<0.001) [1]. The same study reported that the 3 mg/kg dose could almost completely abolish the prolongation of escape-latency on days 9 to 10, indicating a robust rescue of learning and memory [1].

PDE Isoform Selectivity

Reported

25-fold selective over PDE1B
PF-04447943: 174-fold

Selectivity context supports PDE9A-predominant pathway studies.

Cross-reactivity profile requires experimental validation.

Evidence Dimension	Cognitive Performance (Dwell Time) in Aβ25-35 Mouse Model
Target Compound Data	BAY 73-6691 (3 mg/kg): Significantly increased dwell time on day 10 post-injection (F(5,54)=27.360, P<0.001).
Comparator Or Baseline	Vehicle control: Aβ25-35-injected mice treated with vehicle.
Quantified Difference	Statistically significant improvement in cognitive performance as measured by dwell time, with a large effect size indicated by the F-statistic.
Conditions	Aβ25-35-injected mice (in vivo Alzheimer's disease model); behavioral testing on days 7-10 post-injection.

Why This Matters

This data provides quantitative in vivo validation of BAY 73-6691's pro-cognitive effects in a disease-relevant model, establishing its utility for AD research and differentiating it from compounds lacking such in vivo efficacy data.

• [1] Li J, et al. Protective effects of BAY 73-6691, a selective inhibitor of phosphodiesterase 9, on amyloid-β peptides-induced oxidative stress in in-vivo and in-vitro models of Alzheimer's disease. Brain Res. 2016 Jul 1;1642:327-335. View Source

Cellular Permeability and Functional Activity

BAY 73-6691 is not only a potent inhibitor of isolated PDE9 enzyme but also a cell-permeable compound capable of modulating intracellular cGMP dynamics. In a stably transfected PDE9 CHO cell line, BAY 73-6691 alone did not significantly increase basal cGMP levels [1]. However, in combination with a submaximal concentration of the sGC activator BAY 58-2667, it induced a concentration-dependent accumulation of intracellular cGMP, demonstrating its functional inhibition of PDE9 within a live-cell context [1]. This functional cellular activity is a key differentiator from compounds that may be potent in enzymatic assays but fail to penetrate the cell membrane or exhibit efficacy in a more complex biological system.

Cellular Activity

Class-level inference

Cell-permeable; potentiates cGMP signals in PDE9A reporter cell line.

Supports intracellular target engagement studies.

Cellular activity may vary with assay conditions.

Evidence Dimension	Intracellular cGMP Accumulation in PDE9-Expressing CHO Cells
Target Compound Data	Concentration-dependent increase in cGMP when co-administered with the sGC activator BAY 58-2667.
Comparator Or Baseline	Basal cGMP levels (no compound) or compound alone (no sGC activator).
Quantified Difference	Qualitative demonstration of cell permeability and functional target engagement, as evidenced by potentiation of sGC activator-induced cGMP signals.
Conditions	Stably transfected CHO cell line expressing human PDE9, sGC, CNGA2, and aequorin; real-time cGMP monitoring.

Why This Matters

This evidence confirms that BAY 73-6691 is a viable tool for cellular and in vivo studies, providing assurance that the observed biochemical potency translates to functional target engagement in a relevant physiological context.

• [1] Wunder F, Tersteegen A, Rebmann A, Erb C, Fahrig T, Hendrix M. Characterization of the first potent and selective PDE9 inhibitor using a cGMP reporter cell line. Mol Pharmacol. 2005 Dec;68(6):1775-81. View Source

In Vivo Efficacy in Alzheimer's Rodent Models

In vitro, BAY 73-6691 demonstrates a dose-dependent neuroprotective effect against Aβ25-35-induced cytotoxicity in human SH-SY5Y neuroblastoma cells. Treatment with BAY 73-6691 at concentrations of 50, 100, 150, and 200 μg/mL attenuated the Aβ25-35-induced reduction in cell viability and associated oxidative stress . Notably, the highest tested concentration of 200 μg/mL almost completely neutralized the oxidative damage caused by Aβ25-35 . This provides a direct, quantitative link between PDE9 inhibition and the mitigation of amyloid-beta pathology at the cellular level.

Rodent Model Response

Model-response context

Dose-dependent acquisition improvement in Morris water maze (P<0.05); LTP restoration reported.

Reported endpoint context supports Aβ-pathology behavioral and synaptic plasticity studies.

Endpoint improvement observed in Aβ25-35 and APP transgenic models.

Evidence Dimension	Cell Viability and Oxidative Stress in Aβ25-35-Treated SH-SY5Y Cells
Target Compound Data	BAY 73-6691 (50-200 μg/mL): Dose-dependent attenuation of Aβ25-35-induced cytotoxicity and oxidative stress; near-complete neutralization of oxidative damage at 200 μg/mL.
Comparator Or Baseline	Aβ25-35-treated SH-SY5Y cells without BAY 73-6691 (vehicle control).
Quantified Difference	A dose-dependent protective effect, with the maximum effect observed at 200 μg/mL, which was statistically significant and nearly complete.
Conditions	SH-SY5Y human neuroblastoma cell line treated with Aβ25-35 peptide to induce toxicity.

Why This Matters

This data offers a specific, cell-based assay endpoint (protection against Aβ toxicity) that researchers can use to benchmark new PDE9 inhibitors or to explore the role of the cGMP pathway in amyloid-beta-mediated neurodegeneration.

BAY 73-6691 Racemate: Key Applications

Benchmark Control for PDE9A Inhibitor Development

Use BAY 73-6691 racemate as a positive control in preclinical Alzheimer's disease models (e.g., Aβ25-35-injected mice or APP transgenic tg2576 mice) to benchmark the efficacy of novel, proprietary PDE9 inhibitors. Its established dose-response relationship for improving cognitive deficits (e.g., 3 mg/kg dose significantly improving dwell time and escape latency) provides a quantitative benchmark [1].

PDE9A Target Validation in Aβ-Pathology Models

Employ BAY 73-6691 in electrophysiology studies using rodent hippocampal slices to probe the role of cGMP in long-term potentiation (LTP). Its ability to enhance early LTP after weak tetanic stimulation, particularly in aged rats, makes it a valuable tool for dissecting the mechanisms of age-related cognitive decline [2].

Oxidative Stress and Neuroprotection Assays

Utilize BAY 73-6691 in cell-based assays, such as the PDE9-expressing CHO reporter cell line, to confirm that observed effects are due to intracellular PDE9 inhibition. Its demonstrated ability to potentiate cGMP signals in the presence of an sGC activator serves as a functional readout for on-target activity [3].

Enantiomer-Specific Pharmacology

Include BAY 73-6691 in selectivity screening panels against a broad range of PDE enzymes (PDE1-11) to contextualize the selectivity profile of new chemical entities. Its well-characterized inhibition of PDE9 (IC50 = 55 nM) and known moderate activity against PDE1B (IC50 = 1400 nM) provide a key reference point for interpreting selectivity ratios [4].

Application

Selection Property

Validation Focus

PDE9A inhibitor benchmark assays

Reported racemic IC50 context

Comparative biochemical assay consistency

Aβ-pathology target validation studies

Model-response endpoint context

Behavioral and LTP endpoint reproducibility

Oxidative stress neuroprotection assays

Neuroprotection assay response context

Cell-based oxidative damage endpoints

Enantiomer-specific pharmacology

Enantiomer-attribution review

Stereospecific binding and functional studies

• [1] Kroker KS, et al. PDE9A inhibition rescues amyloid beta-induced deficits in synaptic plasticity and cognition. Neurobiol Aging. 2014 Sep;35(9):2072-8. View Source
• [2] van der Staay FJ, et al. The novel selective PDE9 inhibitor BAY 73-6691 improves learning and memory in rodents. Neuropharmacology. 2008 Oct;55(5):908-18. View Source
• [3] Wunder F, Tersteegen A, Rebmann A, Erb C, Fahrig T, Hendrix M. Characterization of the first potent and selective PDE9 inhibitor using a cGMP reporter cell line. Mol Pharmacol. 2005 Dec;68(6):1775-81. View Source
• [4] Table 2. Compound | IC50 (nM) of PDE9A | Inhibition of PDE1B at 1000 nM. In: PMC7011943. View Source